(3beta,5E,7E)-9,10-Secocholesta-5,7,10(19)-triene-3,25-diol (3beta,5E,7E)-9,10-Secocholesta-5,7,10(19)-triene-3,25-diol
Brand Name: Vulcanchem
CAS No.: 36149-00-5
VCID: VC20900155
InChI: InChI=1S/C27H44O2/c1-19-10-13-23(28)18-22(19)12-11-21-9-7-17-27(5)24(14-15-25(21)27)20(2)8-6-16-26(3,4)29/h11-12,20,23-25,28-29H,1,6-10,13-18H2,2-5H3/b21-11-,22-12+/t20-,23+,24-,25+,27-/m1/s1
SMILES: CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
Molecular Formula: C27H44O2
Molecular Weight: 400.6 g/mol

(3beta,5E,7E)-9,10-Secocholesta-5,7,10(19)-triene-3,25-diol

CAS No.: 36149-00-5

Cat. No.: VC20900155

Molecular Formula: C27H44O2

Molecular Weight: 400.6 g/mol

* For research use only. Not for human or veterinary use.

(3beta,5E,7E)-9,10-Secocholesta-5,7,10(19)-triene-3,25-diol - 36149-00-5

Specification

CAS No. 36149-00-5
Molecular Formula C27H44O2
Molecular Weight 400.6 g/mol
IUPAC Name (1S,3E)-3-[(2Z)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
Standard InChI InChI=1S/C27H44O2/c1-19-10-13-23(28)18-22(19)12-11-21-9-7-17-27(5)24(14-15-25(21)27)20(2)8-6-16-26(3,4)29/h11-12,20,23-25,28-29H,1,6-10,13-18H2,2-5H3/b21-11-,22-12+/t20-,23+,24-,25+,27-/m1/s1
Standard InChI Key JWUBBDSIWDLEOM-DCHLRESJSA-N
Isomeric SMILES C[C@H](CCCC(C)(C)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C/C=C/3\C[C@H](CCC3=C)O)C
SMILES CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
Canonical SMILES CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C

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